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Compound of Interest

Compound Name: Isobutyl angelate

Cat. No.: B145879 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Isobutyl angelate and isobutyl tiglate, geometric isomers with the same molecular formula

(C9H16O2) and mass, present a compelling case study in stereoisomeric bioactivity. While

structurally similar, emerging research indicates potentially distinct pharmacological profiles.

This guide provides a comprehensive comparison of their known biological activities, supported

by available experimental data and methodologies.

Overview of Biological Activities
Initial investigations reveal a notable disparity in the documented biological effects of isobutyl
angelate and its isomer, isobutyl tiglate. Isobutyl angelate has been identified as a compound

with potential psychostimulant properties, whereas isobutyl tiglate is primarily recognized as a

fragrance and flavoring agent with limited available data on its pharmacological effects.
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Compound Biological Activity Key Findings

Isobutyl Angelate Psychostimulant-like

Promotes locomotor activity in

mice, suggesting central

nervous system stimulation.[1]

[2]

Dopaminergic System

Modulator

The psychostimulant effects

are attenuated by dopamine

antagonists, indicating an

interaction with the

dopaminergic pathway.[1][2]

Other Potential Activities

Listed as having

antispasmodic, neurotropic,

muscle relaxing,

anticonvulsant, anxiolytic, and

euphoric properties, though

extensive experimental data

for these effects are limited.

Isobutyl Tiglate Fragrance and Flavoring Agent

Primarily used in the cosmetic

and food industries for its

scent and taste.[3]

Limited Pharmacological Data

There is a significant lack of

published studies investigating

the specific biological or

pharmacological activities of

isobutyl tiglate.

Psychostimulant Activity of Isobutyl Angelate:
Experimental Evidence
A key study by Umezu et al. (2017) identified isobutyl angelate as an active constituent in

Roman chamomile essential oil responsible for promoting ambulation in mice, suggesting a

psychostimulant-like effect.[1][2]
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Experimental Protocol: Mouse Ambulatory Activity Test
Objective: To assess the effect of isobutyl angelate on spontaneous locomotor activity in

mice.

Animal Model: Male ICR mice are typically used for this assay.

Methodology:

Acclimation: Mice are individually placed in an activity monitoring system (e.g., a tilting-type

ambulometer) and allowed to acclimate for a specified period.

Administration: Isobutyl angelate, dissolved in a suitable vehicle (e.g., olive oil), is

administered to the test group of mice via intraperitoneal (i.p.) injection. The control group

receives the vehicle alone.

Data Recording: Spontaneous locomotor activity (ambulation) is recorded for a defined

period (e.g., 60 minutes) immediately following administration. Activity is often quantified as

counts per unit of time.

Dopaminergic Involvement: To investigate the mechanism of action, specific dopamine

receptor antagonists (e.g., chlorpromazine or haloperidol) can be administered prior to

isobutyl angelate. A reduction in the isobutyl angelate-induced hyperambulation by these

antagonists would suggest the involvement of the dopaminergic system.[2]

Data Analysis: The total ambulatory activity counts are compared between the control and

isobutyl angelate-treated groups using appropriate statistical tests (e.g., t-test or ANOVA).
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Mouse Ambulatory Activity Test Workflow.

Signaling Pathway: Proposed Dopaminergic
Mechanism of Isobutyl Angelate
The attenuation of isobutyl angelate-induced locomotor activity by dopamine antagonists

strongly suggests that its mechanism of action involves the dopaminergic signaling pathway.[2]

While the precise molecular targets of isobutyl angelate within this pathway have not yet been

elucidated, a plausible hypothesis is that it directly or indirectly leads to an increase in

dopamine release or enhances the sensitivity of postsynaptic dopamine receptors, such as the

D2 receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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